Cas no 316810-82-9 (5-Bromo-7-nitro-1H-indazole)

• Product Name: 5-Bromo-7-nitro-1H-indazole
• CAS No: 316810-82-9
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD03617604
• CID: 1027555
• PubChem ID: 1481969
• Update Time: 2025-04-20

5-Bromo-7-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-nitro-1H-indazole
• AC1LS3Y9
• AG-A-84420
• ANW-48795
• CTK5I6536
• MolPort-001-684-157
• SBB099520
• SCHEMBL25174769
• AKOS005069586
• CS-0006113
• 11T-0823
• MFCD03617604
• EN300-3604410
• PB24817
• AMY24476
• 5-bromo-7-nitro-2H-indazole
• P10268
• DTXSID40363242
• SY097434
• DB-014362
• 316810-82-9

• MDL： MFCD03617604
• Inchi： 1S/C7H4BrN3O2/c8-5-1-4-3-9-10-7(4)6(2-5)11(12)13/h1-3H,(H,9,10)
• InChI Key： UBGVVAXTJXNHFX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=NN2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Melting Point: 220°C

5-Bromo-7-nitro-1H-indazole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles